molecular formula C7H11BrN2O2 B6253980 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole CAS No. 1856238-02-2

4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole

Cat. No. B6253980
CAS RN: 1856238-02-2
M. Wt: 235.1
InChI Key:
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Description

4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole, also known as BEMP, is a chemical compound with a wide range of applications in scientific research. BEMP is a structural analog of the popular pyrazole class of compounds and is used in a variety of biological and biochemical studies. BEMP is used in the synthesis of other compounds, as a reagent in organic chemistry, and as a tool for studying the mechanism of action of various drugs. In addition, BEMP has been used in the development of new drugs and in the study of the biochemical and physiological effects of drugs.

Scientific Research Applications

4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole has a wide range of applications in scientific research. It is used in the synthesis of other compounds, as a reagent in organic chemistry, and as a tool for studying the mechanism of action of various drugs. In addition, 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole has been used in the development of new drugs and in the study of the biochemical and physiological effects of drugs. 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole has also been used in the study of signal transduction pathways and drug metabolism.

Mechanism of Action

The mechanism of action of 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole is not fully understood. However, it is believed that 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the synthesis of prostaglandins, which are important mediators of inflammation. By inhibiting COX-2, 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole may reduce inflammation in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole are not fully understood. However, studies have shown that 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole can reduce inflammation in the body. In addition, 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole has been shown to have antioxidant and anti-cancer properties. 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole has also been shown to have anti-microbial and anti-viral effects.

Advantages and Limitations for Lab Experiments

4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole is a useful reagent for laboratory experiments due to its ease of synthesis and availability. It is also relatively stable and can be stored for long periods of time. However, 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole is not suitable for use in vivo due to its toxicity. In addition, 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole is not suitable for use in humans due to its potential side effects.

Future Directions

The future of 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole is promising as it has a wide range of applications in scientific research. It can be used in the synthesis of other compounds, as a reagent in organic chemistry, and as a tool for studying the mechanism of action of various drugs. In addition, 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole can be used in the development of new drugs and in the study of the biochemical and physiological effects of drugs. It can also be used in the study of signal transduction pathways and drug metabolism. Further research is needed to fully understand the biochemical and physiological effects of 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole, as well as to develop new applications for the compound.

Synthesis Methods

4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole is synthesized from the reaction of 4-bromo-3-methyl-1H-pyrazole and 2-methoxyethanol in the presence of a base catalyst. The reaction is carried out in a solvent such as dimethylformamide (DMF) at a temperature of 110°C. The reaction yields a white solid product, which is then purified by recrystallization in methanol. The purity of the product can be confirmed by 1H-NMR and 13C-NMR spectroscopy.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole involves the reaction of 4-bromo-1H-pyrazole with 2-(chloromethyl)oxirane followed by treatment with sodium methoxide and methanol to yield the final product.", "Starting Materials": [ "4-bromo-1H-pyrazole", "2-(chloromethyl)oxirane", "sodium methoxide", "methanol" ], "Reaction": [ "Step 1: 4-bromo-1H-pyrazole is reacted with 2-(chloromethyl)oxirane in the presence of a base such as sodium methoxide to yield 4-bromo-1-[(2-chloroethoxy)methyl]-1H-pyrazole.", "Step 2: The intermediate product from step 1 is then treated with sodium methoxide and methanol to replace the chlorine atom with a methoxy group, yielding the final product 4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole." ] }

CAS RN

1856238-02-2

Product Name

4-bromo-1-[(2-methoxyethoxy)methyl]-1H-pyrazole

Molecular Formula

C7H11BrN2O2

Molecular Weight

235.1

Purity

95

Origin of Product

United States

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